BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-(Trimethylsilyl)ethanol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanol

Cat. No.: B050070

A Technical Guide to 2-(Trimethylsilyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2-(Trimethylsilyl)ethanol, a versatile reagent used
in organic synthesis, particularly as a protecting group for various functional groups.

Core Chemical Properties

2-(Trimethylsilyl)ethanol, also known as (2-Hydroxyethyl)trimethylsilane, is a clear, colorless
liquid.[1][2] Its primary utility in complex molecule synthesis stems from its role as a protecting
reagent for carboxyl, phosphoryl, hydroxyl, and amino groups.[1]

Quantitative Data Summary

The fundamental molecular properties of 2-(Trimethylsilyl)ethanol are summarized below.
This data is critical for stoichiometric calculations, analytical characterization, and experimental
design.
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Property Value References
Molecular Formula C5H140Si [L12103114115]
Alternate Formula (CH3)3SiCH2CH20H [3]

Molecular Weight 118.25 g/mol [L121131[41[5]16]
CAS Number 2916-68-9 [1][3][4]
Density 0.825 g/mL at 25 °C [1][5]

Boiling Point 71-73 °C at 35 mmHg [1112]5]
Refractive Index n20/D 1.423 [1112][5]

Experimental Protocols

The user's request for detailed experimental protocols is best addressed by consulting
established chemical synthesis literature and supplier-provided documentation. The
preparation and use of 2-(Trimethylsilyl)ethanol as a protecting group, for instance, involves
standard organic chemistry techniques. Specific protocols are highly dependent on the
substrate and the desired transformation. For purification, methods such as fractional
distillation are typically employed.

Logical Relationships

The relationship between the compound's nhame, formula, and constituent parts can be
visualized to clarify its structure.
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Figure 1: Hierarchical relationship of 2-(Trimethylsilyl)ethanol's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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